Cas no 98736-49-3 (3-{[methyl(nitroso)amino]methyl}benzonitrile)

• Product Name: 3-{[methyl(nitroso)amino]methyl}benzonitrile
• CAS No: 98736-49-3
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1991312
• PubChem ID: 150499
• Update Time: 2025-04-21

3-{[methyl(nitroso)amino]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{[methyl(nitroso)amino]methyl}benzonitrile
• benzonitrile, 3-[(methylnitrosoamino)methyl]-
• N-[(3-cyanophenyl)methyl]-N-methylnitrous amide
• N-Nitroso-N-(3-cyanobenzyl)methylamine
• CHEMBL136656
• CCRIS 2567
• Benzonitrile, 3-((methylnitrosoamino)methyl)-
• m-Tolunitrile, alpha-(methylnitrosamino)-
• N-Nitroso-N-(m-cyanobenzyl)methylamine
• 98736-49-3
• DTXSID10243789
• alpha-(Methylnitrosamino)-m-tolunitrile

• Inchi： 1S/C9H9N3O/c1-12(11-13)7-9-4-2-3-8(5-9)6-10/h2-5H,7H2,1H3
• InChI Key： PSKOZCNQFZZURF-UHFFFAOYSA-N
• SMILES： O=NN(C)CC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 175.075
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 376.5°C at 760 mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.561

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles